Cas no 1695807-83-0 (4-(methylsulfanyl)azepane)
4-(Methylsulfanyl)azepane is a sulfur-containing heterocyclic compound featuring an azepane backbone with a methylsulfanyl substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. Its balanced lipophilicity and steric profile make it a versatile intermediate for modifying physicochemical properties in drug discovery and specialty chemical applications.
4-(methylsulfanyl)azepane structure
Product Name:4-(methylsulfanyl)azepane
CAS No:1695807-83-0
MF:C7H15NS
MW:145.26570057869
MDL:MFCD28246255
CID:4611379
PubChem ID:20139919
Update Time:2025-06-18
4-(methylsulfanyl)azepane Chemical and Physical Properties
Names and Identifiers
-
- 4-(methylsulfanyl)azepane
- 4-(methylthio)azepane
- 1H-Azepine, hexahydro-4-(methylthio)-
-
- MDL： MFCD28246255
- Inchi： 1S/C7H15NS/c1-9-7-3-2-5-8-6-4-7/h7-8H,2-6H2,1H3
- InChI Key： AJGCARNEWLWAPY-UHFFFAOYSA-N
- SMILES： N1CCCC(SC)CC1
Computed Properties
- Exact Mass: 145.09252066g/mol
- Monoisotopic Mass: 145.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 75.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
4-(methylsulfanyl)azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M106120-10mg |
4-(methylsulfanyl)azepane |
1695807-83-0 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M106120-50mg |
4-(methylsulfanyl)azepane |
1695807-83-0 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M106120-100mg |
4-(methylsulfanyl)azepane |
1695807-83-0 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM389326-500mg |
4-(methylsulfanyl)azepane |
1695807-83-0 | 95%+ | 500mg |
$406 | 2023-02-17 | |
| Chemenu | CM389326-1g |
4-(methylsulfanyl)azepane |
1695807-83-0 | 95%+ | 1g |
$507 | 2023-02-17 | |
| Chemenu | CM389326-5g |
4-(methylsulfanyl)azepane |
1695807-83-0 | 95%+ | 5g |
$1518 | 2023-02-17 | |
| Chemenu | CM389326-10g |
4-(methylsulfanyl)azepane |
1695807-83-0 | 95%+ | 10g |
$2251 | 2023-02-17 | |
| Enamine | EN300-194784-1.0g |
4-(methylsulfanyl)azepane |
1695807-83-0 | 95% | 1g |
$0.0 | 2023-06-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15580-100MG |
4-(methylsulfanyl)azepane |
1695807-83-0 | 95% | 100MG |
￥ 851.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15580-250MG |
4-(methylsulfanyl)azepane |
1695807-83-0 | 95% | 250MG |
￥ 1,359.00 | 2023-04-14 |
4-(methylsulfanyl)azepane Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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